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Compound of Interest

Compound Name: 1-Myristoyl-3-butyryl-rac-glycerol

Cat. No.: B3026230

This document provides comprehensive guidance on the safe and compliant disposal of 1-
Myristoyl-3-butyryl-rac-glycerol, a diacylglycerol used in research. The following procedures
are designed to ensure the safety of laboratory personnel and to minimize environmental
impact, in line with standard laboratory safety practices.

Safety and Hazard Information

According to its Safety Data Sheet (SDS), 1-Myristoyl-3-butyryl-rac-glycerol is not classified
as a hazardous substance under the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals.[1] However, standard precautionary measures for handling all
laboratory chemicals should be followed.
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Hazard Classification

Rating

Additional Information

GHS Classification

Not Classified

The substance is not classified

as hazardous.[1]

NFPA Ratings

Health: O, Fire: O, Reactivity: 0

This indicates no special

hazards under fire conditions.

[1]

HMIS Ratings

Health: 0, Fire: 0, Reactivity: O

This rating confirms a low

hazard profile.[1]

Personal Protective Equipment
(PPE)

Standard Laboratory Attire

While no special equipment is
required, the use of a lab coat,
safety glasses, and gloves is
recommended as a standard

good laboratory practice.[1]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 1-

Myristoyl-3-butyryl-rac-glycerol and associated materials.
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Caption: Disposal workflow for 1-Myristoyl-3-butyryl-rac-glycerol.

Detailed Disposal and Decontamination Protocols

Adherence to these step-by-step protocols is essential for the safe management of this
chemical waste.

Disposal of Solid 1-Myristoyl-3-butyryl-rac-glycerol
Waste
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This procedure applies to unused, expired, or waste product.

e Personnel Safety: Wear standard personal protective equipment (PPE), including a lab coat,
safety glasses, and gloves.

o Collection: Use mechanical means, such as a spatula or chemical scoop, to collect the solid
material.[1]

e Containment: Place the collected solid waste into a durable, sealable container. The
container should be clearly labeled as "Non-hazardous solid waste" and should specify the
chemical name.

e Segregation: Ensure this waste stream is kept separate from hazardous chemical waste to
prevent cross-contamination and unnecessary hazardous disposal costs.

» Final Disposal: Dispose of the sealed container in the designated receptacle for non-
hazardous laboratory trash. It is crucial to consult and follow your institution's specific
guidelines for non-hazardous solid waste, as some institutions may require it to be placed
directly into a dumpster rather than laboratory trash cans handled by custodial staff.

Crucial Restriction: Do not dispose of 1-Myristoyl-3-butyryl-rac-glycerol by flushing it down
the drain or allowing it to enter any sewer, surface, or ground water systems.[1]

Spill Cleanup Protocol

In the event of a spill, follow these steps:

» Restrict Access: Cordon off the affected area to prevent inadvertent exposure or spread of
the material.

o Collect Spilled Material: As the substance is a solid, sweep or scoop up the material
mechanically. Avoid actions that could generate dust.

o Contain Cleanup Debris: Place the collected material and any contaminated cleaning
supplies (e.g., paper towels) into a sealed container labeled for non-hazardous waste.

» Final Disposal: Dispose of the container as described in the solid waste disposal section
above.
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Disposal of Empty Containers

For original product containers that are now empty:
e Ensure Empty: Verify that the container is empty, with no free-standing product remaining.

o Deface Label: Completely remove or thoroughly obscure the original manufacturer's label to
prevent misidentification.

o Dispose: Place the defaced, empty container in the regular laboratory trash or recycling bin,
in accordance with your facility's procedures for non-hazardous containers.

Decontamination of Laboratory Glassware

This protocol details the cleaning of glassware that has been in contact with 1-Myristoyl-3-
butyryl-rac-glycerol.

« Initial Rinse: As soon as possible after use, rinse the glassware with a suitable solvent in
which the compound is soluble (e.g., chloroform, methanol) to remove the bulk of the
residue. Dispose of this rinsate as chemical waste according to your institution's guidelines.

o Detergent Wash: Prepare a warm solution of a phosphate-free laboratory detergent.
Immerse the glassware in this solution and scrub all surfaces with a soft-bristle brush.

o Tap Water Rinse: Rinse the glassware thoroughly under warm running tap water to remove
all traces of the detergent.

 Distilled Water Rinse: Perform a final rinse with distilled or deionized water to remove any
mineral deposits from the tap water.

e Drying: Allow the glassware to air-dry on a drying rack or place it in a drying oven. Do not
use paper towels to dry the interior, as this can leave behind fibers.

o Storage: Once completely dry, store the clean glassware in a protected environment to
prevent contamination from dust and other airborne patrticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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